Cas no 2228666-26-8 (3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile
• CAS No: 2228666-26-8
• MF: C₉H₇FN₂O₃
• MW: 210.161885499954
• CID: 6194555
• PubChem ID: 165637260
• Update Time: 2025-10-30

3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile
• EN300-1998115
• 2228666-26-8

• Inchi： 1S/C9H7FN2O3/c10-6-2-1-3-7(12(14)15)9(6)8(13)4-5-11/h1-3,8,13H,4H2
• InChI Key： KFOALRXGGVYFCZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CC#N)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.04407025g/mol
• Monoisotopic Mass: 210.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile

Professional Introduction to 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile (CAS No: 2228666-26-8)

3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228666-26-8, represents a unique molecular structure that combines a nitrile group with a hydroxy-substituted propanenitrile backbone, further modified by a fluorinated and nitro-substituted phenyl ring. The presence of these specific functional groups makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural features of 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile are critical in determining its chemical properties and potential biological activities. The fluorine atom, attached to the phenyl ring at the 2-position, introduces a degree of lipophilicity and electronic modulation, which can influence the compound's interaction with biological targets. Additionally, the nitro group at the 6-position serves as a strong electron-withdrawing element, further enhancing the compound's reactivity and potential pharmacological effects.

In recent years, there has been growing interest in the development of fluorinated and nitro-substituted aromatic compounds due to their enhanced bioavailability and metabolic stability. These modifications have been shown to improve the pharmacokinetic profiles of drugs, making them more effective in clinical settings. The compound 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile aligns with this trend, as its molecular design incorporates these beneficial attributes.

One of the most compelling aspects of 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile is its potential application in the synthesis of bioactive molecules. The nitrile group and hydroxypropanenitrile moiety are known to be versatile functional handles that can be further modified through various chemical reactions. This flexibility allows researchers to explore diverse structural analogs, each with unique properties and biological activities. For instance, the nitrile group can be hydrolyzed to form a carboxylic acid, while the hydroxypropanenitrile can undergo reduction to yield an amine.

The phenyl ring, modified with both fluorine and nitro substituents, adds another layer of complexity to the compound's behavior. Fluorine atoms are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. On the other hand, nitro groups can serve as pharmacophores that interact with specific biological targets. The combination of these two substituents in 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile suggests that it may exhibit potent interactions with enzymes or receptors involved in disease pathways.

In academic research, 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile has been explored as a precursor in the synthesis of more complex molecules. Its unique structural framework provides a scaffold for designing novel compounds with tailored properties. For example, researchers have investigated its use in generating derivatives that target specific therapeutic areas such as oncology or neurology. The ability to modify both the nitrile and hydroxypropanenitrile groups allows for fine-tuning of physicochemical properties like solubility and bioavailability.

The compound's potential is further underscored by its compatibility with modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and selective transformations of functional groups like nitriles and hydroxyls. These innovations have made it possible to construct complex molecular architectures with greater precision, opening up new avenues for drug discovery.

Evaluation studies have begun to reveal the biological significance of 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile. Preliminary experiments suggest that it may possess inhibitory activity against certain enzymes or receptors relevant to human health conditions. While more extensive research is needed to fully elucidate its pharmacological profile, these initial findings are encouraging for future development efforts.

The synthesis of 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile involves multi-step organic reactions that require careful optimization. Key steps include halogenation of the phenyl ring followed by nucleophilic substitution at the desired positions. The introduction of fluorine and nitro groups necessitates precise control over reaction conditions to ensure high yields and purity.

The compound's stability under various storage conditions is another critical consideration for practical applications. Proper handling and storage protocols must be established to maintain its integrity during transportation and usage in research or industrial settings. This includes protecting it from moisture, light, and other environmental factors that could degrade its quality.

In conclusion, 3-(2-fluoro-6-nitrophenyl)-3-hydroxypropanenitrile (CAS No: 2228666-26-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of fluorine and nitro substituents on a phenyl ring creates a versatile scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.